(2S)-2-Amino-5-[[(2R)-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
(2S)-2-Amino-5-[[(2R)-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Brand Name:
Vulcanchem
CAS No.:
130369-71-0
VCID:
VC0136992
InChI:
InChI=1S/C20H25N5O8S/c21-4-3-9-6-24-17-13(5-12(26)18(30)16(9)17)34-8-11(23)19(31)25(7-15(28)29)14(27)2-1-10(22)20(32)33/h5-6,10-11,24H,1-4,7-8,21-23H2,(H,28,29)(H,32,33)/t10-,11-/m0/s1
SMILES:
C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N
Molecular Formula:
C20H25N5O8S
Molecular Weight:
495.5 g/mol
(2S)-2-Amino-5-[[(2R)-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
CAS No.: 130369-71-0
Main Products
VCID: VC0136992
Molecular Formula: C20H25N5O8S
Molecular Weight: 495.5 g/mol
![(2S)-2-Amino-5-[[(2R)-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid - 130369-71-0](/images/no_structure.jpg)
| CAS No. | 130369-71-0 |
|---|---|
| Product Name | (2S)-2-Amino-5-[[(2R)-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Molecular Formula | C20H25N5O8S |
| Molecular Weight | 495.5 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-2-amino-3-[[3-(2-aminoethyl)-4,5-dioxo-1H-indol-7-yl]sulfanyl]propanoyl]-(carboxymethyl)amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C20H25N5O8S/c21-4-3-9-6-24-17-13(5-12(26)18(30)16(9)17)34-8-11(23)19(31)25(7-15(28)29)14(27)2-1-10(22)20(32)33/h5-6,10-11,24H,1-4,7-8,21-23H2,(H,28,29)(H,32,33)/t10-,11-/m0/s1 |
| Standard InChIKey | ZYRJKUTVLGXJQA-QWRGUYRKSA-N |
| Isomeric SMILES | C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SC[C@@H](C(=O)N(CC(=O)O)C(=O)CC[C@@H](C(=O)O)N)N |
| SMILES | C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N |
| Canonical SMILES | C1=C(C2=C(C(=CN2)CCN)C(=O)C1=O)SCC(C(=O)N(CC(=O)O)C(=O)CCC(C(=O)O)N)N |
| Sequence | XXG |
| Synonyms | 7-S-glutathionyltryptamine-4,5-dione 7-S-GTrpNH2-4,5-dione |
| PubChem Compound | 164302 |
| Last Modified | Nov 11 2021 |
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